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Compound of Interest

Compound Name: AMT hydrochloride

Cat. No.: B1662266

An In-depth Technical Guide on the Solubility and Stability of alpha-Methyltryptamine (AMT)
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of alpha-
methyltryptamine (AMT) hydrochloride in various solvents. The information herein is intended
to support research, analytical method development, and formulation design for this
psychoactive compound.

Physicochemical Properties of AMT Hydrochloride

alpha-Methyltryptamine (AMT) is a synthetic tryptamine derivative with stimulant and
hallucinogenic properties[1][2]. It was originally developed as an antidepressant in the 1960s[1]
[2]. The hydrochloride salt of AMT is a white crystalline powder[2].
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Property Value Reference

a-methyl-1H-indole-3-
Chemical Name ethanamine, [3]

monohydrochloride

CAS Number 879-36-7 [3]
Molecular Formula C11H14N2 - HCI [3]
Molecular Weight 210.7 g/mol [3]
Appearance Crystalline solid [3]

Solubility of AMT Hydrochloride

The solubility of a compound is a critical parameter in drug development, influencing its
absorption, distribution, and formulation. The following table summarizes the known solubility of
AMT hydrochloride in various common laboratory solvents.

Quantitative Solubility Data

Molar
Solubility . Temperatur
Solvent Solubility Method Reference
(mg/mL) e
(M)
Ethanol 20 0.095 Not Specified  Not Specified  [3]
Dimethylform a N
] 11 0.052 Not Specified  Not Specified  [3]
amide (DMF)
Dimethyl
sulfoxide 11 0.052 Not Specified  Not Specified  [3]
(DMSO0)
Phosphate-
Buffered N N
] 5 0.024 Not Specified  Not Specified  [3]
Saline (PBS),
pH 7.2
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Molar solubility was calculated based on the molecular weight of AMT hydrochloride (210.7
g/mol).

Qualitative Solubility Information

While specific data for AMT hydrochloride is limited, information on a structurally related
compound, 5-Methoxy-a-methyltryptamine (5-MeO-AMT) hydrochloride, can provide some
insights into its general solubility characteristics. 5-MeO-AMT hydrochloride is reported to be
soluble in methanol and water, and insoluble in chloroform[4]. It is also noted to be soluble in
dilute mineral acids and organic acids[4]. As a free base, AMT is not particularly water-soluble
but is soluble in alcohol and other organic solvents[5].

Stability of AMT Hydrochloride

Understanding the stability of AMT hydrochloride is crucial for its proper storage, handling,
and the development of stable formulations.

Storage and Long-Term Stability

AMT hydrochloride is stable for at least five years when stored at -20°C[3].

Degradation Pathways

The primary degradation pathways for tryptamine derivatives like AMT are oxidation and
hydrolysis.

e Oxidation: This can be catalyzed by light, heat, and the presence of metal ions.

e Hydrolysis: The stability of the compound can be pH-dependent, with acidic or alkaline
conditions potentially accelerating degradation[6].

Forced degradation studies are recommended to fully characterize the degradation profile of
AMT hydrochloride. These studies typically involve exposing the compound to stress
conditions such as:

 Acidic hydrolysis: 0.1 M to 1 M hydrochloric or sulfuric acid.

e Basic hydrolysis: 0.1 M to 1 M sodium or potassium hydroxide.
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» Oxidation: 3% to 30% hydrogen peroxide.
e Thermal stress: Heating at temperatures such as 70-80°C.
o Photostability: Exposure to UV and visible light[7][8].

A study on amitriptyline, a related compound, showed a 1.3% degradation of a 10.21 mg/mL
solution when stored at 80°C for 3 months[6].

Experimental Protocols
Solubility Determination: Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound[9][10][11][12].

Objective: To determine the saturation concentration of AMT hydrochloride in a specific
solvent at a controlled temperature.

Materials:

AMT hydrochloride powder

Solvent of interest

Orbital shaker with temperature control

Centrifuge or filtration apparatus (e.g., Millipore Multiscreen solubility filter plates)[10]

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)
Procedure:

e Add an excess amount of AMT hydrochloride powder to a known volume of the solvent in a
suitable container (e.g., glass vial).

e Place the container in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C)
and agitation speed[9][10].
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o Shake the mixture for a sufficient time to reach equilibrium. This is typically determined by
measuring the concentration at different time points (e.g., 4, 24, and 48 hours) until the
concentration no longer changes significantly[9][10].

 After reaching equilibrium, separate the undissolved solid from the solution by centrifugation
or filtration[10].

o Carefully collect the supernatant or filtrate.

e Quantify the concentration of AMT hydrochloride in the solution using a validated analytical
method, such as HPLC-UV[10].

Stability Indicating Method Development: Forced
Degradation Study

Objective: To identify potential degradation products and develop an analytical method that can
separate and quantify AMT hydrochloride in the presence of its degradants.

Materials:

AMT hydrochloride

Stress agents: Hydrochloric acid, sodium hydroxide, hydrogen peroxide

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector
Procedure:

e Acid Hydrolysis: Dissolve AMT hydrochloride in a solution of 0.1 M HCI and heat at a
controlled temperature (e.g., 60°C) for a specified period.

» Base Hydrolysis: Dissolve AMT hydrochloride in a solution of 0.1 M NaOH and heat at a
controlled temperature for a specified period.
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o Oxidative Degradation: Dissolve AMT hydrochloride in a solution of 3% hydrogen peroxide
and keep at room temperature for a specified period.

o Thermal Degradation: Expose solid AMT hydrochloride powder to dry heat (e.g., 80°C) for
a specified period.

o Photodegradation: Expose a solution of AMT hydrochloride to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of
not less than 200 watt hours/square meter.

o Analysis: Analyze the stressed samples at appropriate time points using an HPLC method.
The method should be capable of separating the parent drug from any degradation products.
A C18 column is often suitable for tryptamine analysis[13]. The mobile phase can be a
mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,
acetonitrile, methanol)[13]. Detection can be performed using a PDA detector at a
wavelength of approximately 280 nm[13].

Signaling Pathway of AMT

AMT acts as a serotonin receptor agonist, particularly at the 5-HT2A receptor[2]. The activation
of the 5-HT2A receptor is known to initiate a Gg/11-mediated signaling cascade.
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Caption: AMT hydrochloride signaling via the 5-HT2A receptor.
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Experimental Workflow

The following diagram outlines a typical workflow for determining the solubility and stability of
AMT hydrochloride.

Solubility Determination Stability Assessment

Start: Obtain AMT HCI Start: Prepare AMT HCI Solutions

Shake-Flask Method
(Excess solid in solvent)
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Separate Solid/Liquid
(Centrifuge/Filter)

Quantify AMT HCI & Degradants
(Stability-Indicating HPLC)

Result: Degradation Profile & Kinetics

Quantify Concentration
(HPLC-UV/LC-MS)

Result: Solubility Data

Click to download full resolution via product page

Caption: Workflow for solubility and stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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